Cas no 494804-80-7 (L-Leucine, L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-)

• Product Name: L-Leucine, L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-
• CAS No: 494804-80-7
• MF: C₃₉H₆₉N₉O₁₀
• MW: 824.019469976425
• CID: 1522466
• Update Time: 2024-08-23

L-Leucine, L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-L-prolyl-L-alanyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-
• L-Leucine, L-alanyl-L-alanyl-L-valyl-L-alanyl-L-leucyl-L-prolyl-L-alanyl-L-valyl- (9CI)

• Inchi： 1S/C39H69N9O10/c1-18(2)16-26(44-32(50)23(10)43-36(54)29(20(5)6)46-33(51)24(11)41-31(49)22(9)40)38(56)48-15-13-14-28(48)35(53)42-25(12)34(52)47-30(21(7)8)37(55)45-27(39(57)58)17-19(3)4/h18-30H,13-17,40H2,1-12H3,(H,41,49)(H,42,53)(H,43,54)(H,44,50)(H,45,55)(H,46,51)(H,47,52)(H,57,58)/t22-,23-,24-,25-,26-,27-,28-,29-,30-/m0/s1
• InChI Key： QJEVXMDFMGXWEB-WQXPEFPKSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 823.51717

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 1171.6±65.0 °C(Predicted)
• PSA: 287.33
• pka: 3.39±0.10(Predicted)